Cas no 4900-34-9 (1,5-Diphenyl-4-carboxy-1,2,3-triazole)

• Product Name: 1,5-Diphenyl-4-carboxy-1,2,3-triazole
• CAS No: 4900-34-9
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• CID: 1093748
• PubChem ID: 7009913
• Update Time: 2025-05-25

1,5-Diphenyl-4-carboxy-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1,5-Diphenyl-1H-1,2,3-triazole-4-carboxylic acid
• 1,5-diphenyltriazole-4-carboxylic acid
• STK731937
• AKOS002325036
• 1,5-Diphenyl-1H-[1,2,3]triazole-4-carboxylicacid
• SCHEMBL4487634
• 1,5-Diphenyl-4-carboxy-1,2,3-triazole
• 4900-34-9
• AP-501/43363155
• KUC106909N
• BS-11858
• KSC-20-055
• MFCD01861419
• 1,?5-Diphenyl-1H-[1,?2,?3]triazole-4-carboxylic?acid

• Inchi： 1S/C15H11N3O2/c19-15(20)13-14(11-7-3-1-4-8-11)18(17-16-13)12-9-5-2-6-10-12/h1-10H,(H,19,20)
• InChI Key： URYUNSOJJJAMLS-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2C=CC=CC=2)N(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 265.085126602g/mol
• Monoisotopic Mass: 265.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 489.1±37.0 °C at 760 mmHg
• Flash Point: 249.6±26.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,5-Diphenyl-4-carboxy-1,2,3-triazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,5-Diphenyl-4-carboxy-1,2,3-triazole

Comprehensive Overview of 1,5-Diphenyl-4-carboxy-1,2,3-triazole (CAS No. 4900-34-9): Properties, Applications, and Research Insights

1,5-Diphenyl-4-carboxy-1,2,3-triazole, identified by its CAS number 4900-34-9, is a heterocyclic compound that has garnered significant attention in organic chemistry and material science. This compound features a triazole ring core substituted with phenyl groups and a carboxylic acid functional group, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers and industries are increasingly exploring its potential due to its unique structural properties and reactivity.

The growing interest in 1,5-Diphenyl-4-carboxy-1,2,3-triazole aligns with the surge in demand for heterocyclic compounds in pharmaceuticals, agrochemicals, and optoelectronic materials. Its carboxylic acid moiety allows for further derivatization, enabling applications in drug discovery, polymer chemistry, and coordination complexes. Recent studies highlight its role as a ligand in catalytic systems and as a building block for fluorescent probes, addressing key challenges in bioimaging and sensor development.

From an environmental perspective, the synthesis and utilization of CAS 4900-34-9 adhere to green chemistry principles, minimizing waste and energy consumption. This aligns with the global push for sustainable chemical processes, a topic frequently searched by academics and industry professionals. Innovations in microwave-assisted synthesis and catalytic cyclization have further optimized its production, reducing reliance on hazardous reagents.

In the pharmaceutical sector, 1,5-Diphenyl-4-carboxy-1,2,3-triazole derivatives are investigated for their antimicrobial and anti-inflammatory properties. Computational studies, including molecular docking and QSAR modeling, predict its interactions with biological targets, a hot topic in drug design forums. These advancements cater to the rising demand for novel therapeutic agents, particularly in combating antibiotic resistance.

Material scientists leverage the compound’s π-conjugated system to develop organic semiconductors and light-emitting diodes (OLEDs). Its ability to form stable complexes with metals enhances its utility in coordination polymers, a trending area in nanotechnology. Such applications are frequently queried in academic databases, reflecting their relevance to next-generation electronics.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing 4900-34-9, ensuring purity and reproducibility. These methods are widely discussed in analytical chemistry communities, underscoring the compound’s role in method development and quality control.

In summary, 1,5-Diphenyl-4-carboxy-1,2,3-triazole (CAS 4900-34-9) exemplifies the intersection of synthetic chemistry and applied science. Its multifaceted applications—from drug discovery to advanced materials—make it a compound of enduring interest, resonating with contemporary research priorities and industrial needs.